Cas no 2228557-30-8 (5-fluoro-N,N-dimethyl-2-(piperazin-1-yl)aniline)

• Product Name: 5-fluoro-N,N-dimethyl-2-(piperazin-1-yl)aniline
• CAS No: 2228557-30-8
• MF: C₁₂H₁₈FN₃
• MW: 223.28982591629
• CID: 6289756
• PubChem ID: 165682428
• Update Time: 2025-05-22

5-fluoro-N,N-dimethyl-2-(piperazin-1-yl)aniline Chemical and Physical Properties

Names and Identifiers

• 5-fluoro-N,N-dimethyl-2-(piperazin-1-yl)aniline
• 2228557-30-8
• EN300-1759273

• Inchi： 1S/C12H18FN3/c1-15(2)12-9-10(13)3-4-11(12)16-7-5-14-6-8-16/h3-4,9,14H,5-8H2,1-2H3
• InChI Key： BNALMNYOMYYSHZ-UHFFFAOYSA-N
• SMILES： FC1C=CC(=C(C=1)N(C)C)N1CCNCC1

Computed Properties

• Exact Mass: 223.14847575g/mol
• Monoisotopic Mass: 223.14847575g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 216
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 18.5Ų

Additional information on 5-fluoro-N,N-dimethyl-2-(piperazin-1-yl)aniline

5-Fluoro-N,N-dimethyl-2-(piperazin-1-yl)aniline (CAS No. 2228557-30-8): A Versatile Chemical Intermediate for Pharmaceutical Research

In the rapidly evolving field of pharmaceutical chemistry, 5-fluoro-N,N-dimethyl-2-(piperazin-1-yl)aniline (CAS No. 2228557-30-8) has emerged as a compound of significant interest. This fluoro-substituted aniline derivative with a piperazine moiety represents a valuable building block in medicinal chemistry, particularly in the development of novel therapeutic agents. The combination of its fluorinated aromatic ring and dimethylamino group makes this compound particularly useful for structure-activity relationship studies in drug discovery programs.

The molecular structure of 5-fluoro-N,N-dimethyl-2-(piperazin-1-yl)aniline features several pharmacologically important elements. The fluorine atom at the 5-position of the aromatic ring enhances the compound's metabolic stability and influences its electronic properties, while the piperazine ring provides a versatile handle for further chemical modifications. These structural characteristics have made this compound particularly relevant in current research trends focusing on CNS-targeting drugs and GPCR modulators, which are among the most searched topics in pharmaceutical chemistry today.

Recent scientific literature indicates growing applications of 5-fluoro-N,N-dimethyl-2-(piperazin-1-yl)aniline in the development of potential therapeutic agents. Researchers have utilized this compound as a key intermediate in the synthesis of molecules targeting neurological disorders and psychiatric conditions, areas that have seen increased public interest and research funding. The compound's ability to serve as a dopamine receptor ligand precursor has been particularly valuable in addressing current challenges in neuropharmacology.

From a synthetic chemistry perspective, 5-fluoro-N,N-dimethyl-2-(piperazin-1-yl)aniline offers several advantages. Its well-defined reactivity profile allows for selective modifications at multiple sites, making it a favorite among medicinal chemists designing structure-activity relationship studies. The compound's stability under various reaction conditions has been noted in recent publications, addressing a common concern in pharmaceutical process chemistry that many researchers inquire about when searching for reliable intermediates.

The pharmaceutical industry's growing focus on personalized medicine and targeted therapies has further increased the relevance of compounds like 5-fluoro-N,N-dimethyl-2-(piperazin-1-yl)aniline. Its structural features align well with current drug design strategies that emphasize molecular specificity and reduced off-target effects - key considerations that frequently appear in scientific literature searches and conference discussions.

Quality control and analytical characterization of 5-fluoro-N,N-dimethyl-2-(piperazin-1-yl)aniline have been subjects of recent methodological advancements. Modern analytical techniques, including HPLC-MS and NMR spectroscopy, have been successfully applied to ensure the compound's purity and identity, addressing common quality-related questions from researchers sourcing this material. These analytical protocols are particularly important given the compound's application in preclinical research and early-stage drug development.

In the context of green chemistry initiatives, recent studies have explored more sustainable synthetic routes to 5-fluoro-N,N-dimethyl-2-(piperazin-1-yl)aniline. These efforts respond to growing industry and academic interest in environmentally friendly synthesis methods, a topic that generates significant search traffic among chemistry professionals. The development of catalytic processes and atom-economical transformations for producing this intermediate represents an active area of research.

The commercial availability of 5-fluoro-N,N-dimethyl-2-(piperazin-1-yl)aniline has improved in recent years, with several specialty chemical suppliers now offering this compound in research quantities. This increased accessibility supports its growing application in high-throughput screening programs and combinatorial chemistry approaches, which remain hot topics in drug discovery circles. Proper handling and storage recommendations, frequently searched by laboratory personnel, emphasize standard practices for amine-containing compounds.

Patent literature reveals an upward trend in claims incorporating 5-fluoro-N,N-dimethyl-2-(piperazin-1-yl)aniline derivatives, particularly in areas addressing neurodegenerative diseases and mood disorders. This patent activity reflects the compound's importance in addressing current unmet medical needs, a subject of considerable public and scientific interest. The structural versatility of this intermediate allows for the creation of diverse molecular architectures sought after in modern pharmaceutical portfolios.

As research into central nervous system therapeutics continues to expand, 5-fluoro-N,N-dimethyl-2-(piperazin-1-yl)aniline maintains its position as a valuable research tool. Its applications in studying neurotransmitter systems and receptor interactions align with current neuroscience trends that dominate academic searches and funding priorities. The compound's utility in both basic research and applied drug development ensures its continued relevance in pharmaceutical chemistry.

Looking forward, 5-fluoro-N,N-dimethyl-2-(piperazin-1-yl)aniline is poised to play a role in emerging areas such as precision psychiatry and neuropharmacology. These fields, which generate substantial search interest among both professionals and the general public, require precisely tailored molecular tools like this compound. Its balanced physicochemical properties and synthetic accessibility make it particularly suitable for addressing current challenges in medicinal chemistry and drug design.

In conclusion, 5-fluoro-N,N-dimethyl-2-(piperazin-1-yl)aniline (CAS No. 2228557-30-8) represents a chemically versatile and biologically relevant intermediate that continues to find new applications in pharmaceutical research. Its structural features address multiple current needs in drug discovery, from target engagement to metabolic stability, making it a compound of enduring interest to both academic and industrial researchers. As the field progresses, this molecule will likely maintain its importance in the development of next-generation therapeutic agents.